Cas no 1542216-06-7 (3-Pyridinol, 4,5-diamino-)

3-Pyridinol, 4,5-diamino- structure
3-Pyridinol, 4,5-diamino- structure
Product Name:3-Pyridinol, 4,5-diamino-
CAS No:1542216-06-7
MF:C5H7N3O
MW:125.128580331802
CID:2135178
Update Time:2023-08-04

3-Pyridinol, 4,5-diamino- Chemical and Physical Properties

Names and Identifiers

    • 4,5-diamino-3-Pyridinol
    • 3-Pyridinol, 4,5-diamino-
    • Inchi: 1S/C5H7N3O/c6-3-1-8-2-4(9)5(3)7/h1-2,9H,6H2,(H2,7,8)
    • InChI Key: HOXZEGQWKXRESD-UHFFFAOYSA-N
    • SMILES: OC1=CN=CC(=C1N)N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 98.2
  • Topological Polar Surface Area: 85.2
Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent